Ethyl 4-amino-1-methyl-2,3-dihydroquinoline-4-carboxylate

• IUPAC Name: ethyl 4-amino-1-methyl-2,3-dihydroquinoline-4-carboxylate
• InChI: InChI=1S/C13H18N2O2/c1-3-17-12(16)13(14)8-9-15(2)11-7-5-4-6-10(11)13/h4-7H,3,8-9,14H2,1-2H3
• InChI Key: KHSWPCKMICPWGW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(C2=CC=CC=C21)C)N
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• CAS No.: 2105299-10-1

Description

Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate is a compound that participates in an Ugi-type multicomponent condensation through a Smiles rearrangement. It’s used in the synthesis of amino acid derived quinolin-2 (1H)-one enamines.

Synthesis Analysis

The synthesis of similar compounds involves multi-component reactions (MCR), specifically isocyanide-based multicomponent reactions (IMCRs). These reactions are advantageous due to their intrinsic atom efficiency, synthetic potential, reliable performance, convergent nature, and creation of molecular diversity.

Molecular Structure Analysis

The structures of these compounds are typically deduced by 1H and 13C NMR spectroscopy.

Chemical Reactions Analysis

These compounds can participate in various chemical reactions. For example, Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate can participate in an Ugi-type multicomponent condensation through a Smiles rearrangement.

Mechanism of Action

While the specific mechanism of action for “Ethyl 4-amino-1-methyl-2,3-dihydroquinoline-4-carboxylate” is not available, similar compounds have been explored for their anti-tubercular, anti-proliferative, tyrosine kinase inhibition, and anti-inflammatory potential.

Future Directions

The future directions in the study of these compounds involve the development of more efficient and green synthetic methodologies. Furthermore, these compounds are being explored for their therapeutic potential.